Cas no 7067-32-5 (4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI))

7067-32-5 structure
Product name:4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI)
4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI)
- 1-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-hydroxyphenyl)pyrrolidine-2,3-dione
- DTXSID80414782
- 7067-32-5
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- Inchi: InChI=1S/C28H21N5O4S2/c1-16-22(32-13-6-5-12-20(32)29-16)24(35)21-23(18-10-7-11-19(34)14-18)33(26(37)25(21)36)27-30-31-28(39-27)38-15-17-8-3-2-4-9-17/h2-14,23,34-35H,15H2,1H3
- InChI Key: OFDSDWZDNFNZRT-UHFFFAOYSA-N
- SMILES: CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)SCC5=CC=CC=C5)C6=CC(=CC=C6)O)O
Computed Properties
- Exact Mass: 555.10373
- Monoisotopic Mass: 555.103496
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 39
- Rotatable Bond Count: 6
- Complexity: 962
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 5.5
- Topological Polar Surface Area: 175
Experimental Properties
- Density: 1.52
- Refractive Index: 1.775
- PSA: 120.92
4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI) Related Literature
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1. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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